Cas no 1291493-63-4 (4-Butoxybenzofuran-6-carboxylicacid)

• Product Name: 4-Butoxybenzofuran-6-carboxylicacid
• CAS No: 1291493-63-4
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 5188073
• Update Time: 2025-06-23

4-Butoxybenzofuran-6-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 4-Butoxybenzofuran-6-carboxylicacid
• 4-Butoxybenzofuran-6-carboxylic acid
• 4-Butoxy-benzofuran-6-carboxylic acid
• 6-Benzofurancarboxylic acid, 4-butoxy-

• Inchi： 1S/C13H14O4/c1-2-3-5-16-11-7-9(13(14)15)8-12-10(11)4-6-17-12/h4,6-8H,2-3,5H2,1H3,(H,14,15)
• InChI Key： PKOHRQXSCCEQQI-UHFFFAOYSA-N
• SMILES： O(C1=CC(C(=O)O)=CC2=C1C=CO2)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 3.1
• Topological Polar Surface Area: 59.7

Additional information on 4-Butoxybenzofuran-6-carboxylicacid

Introduction to 4-Butoxybenzofuran-6-carboxylicacid (CAS No. 1291493-63-4) and Its Emerging Applications in Chemical Biology

4-Butoxybenzofuran-6-carboxylicacid, identified by its CAS number 1291493-63-4, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound belongs to the benzofuran class, characterized by a fused benzene and furan ring system, which serves as a privileged scaffold in medicinal chemistry. The presence of a butoxy substituent at the 4-position and a carboxylic acid moiety at the 6-position introduces specific electronic and steric properties, making it a versatile building block for drug discovery and molecular probes.

The benzofuran core is well-documented for its biological activity, with numerous derivatives exhibiting properties such as anti-inflammatory, antioxidant, and anticancer effects. The 4-butoxybenzofuran-6-carboxylicacid scaffold has been explored in several preclinical studies for its potential to modulate biological pathways relevant to human diseases. Recent advances in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its incorporation into more complex molecular architectures.

One of the most compelling aspects of 4-butoxybenzofuran-6-carboxylicacid is its utility as a precursor in the synthesis of bioactive molecules. The carboxylic acid functionality allows for further derivatization via esterification, amidation, or coupling reactions, enabling the creation of novel compounds with tailored pharmacological profiles. For instance, researchers have utilized this scaffold to develop inhibitors of enzymes involved in metabolic disorders and signal transduction pathways.

The butoxy group at the 4-position exerts a moderating influence on the overall reactivity of the molecule, preventing excessive hydrophobicity while maintaining adequate solubility in both aqueous and organic environments. This balance makes 4-butoxybenzofuran-6-carboxylicacid an attractive candidate for formulation as pharmaceutical agents or research tools. Furthermore, computational studies have suggested that this compound exhibits favorable interactions with biological targets, including protein receptors and enzymes, which could be exploited for therapeutic intervention.

In recent years, there has been growing interest in leveraging natural product-inspired scaffolds like benzofurans for drug development. 4-Butoxybenzofuran-6-carboxylicacid has been investigated as a derivative of naturally occurring benzofurans found in plants and fungi, which often exhibit potent biological activities. By modifying key structural elements while retaining the core pharmacophore, synthetic chemists have been able to enhance or alter the biological effects of these derivatives. This approach has led to several promising candidates entering clinical trials for various indications.

The carboxylic acid moiety at the 6-position of 4-butoxybenzofuran-6-carboxylicacid also facilitates its use as an intermediate in peptide mimetics and peptidomimetic drugs. These compounds are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability or immunogenicity. The benzofuran scaffold provides rigidity to the molecular structure, enhancing binding affinity to biological targets. This has made derivatives of this compound valuable tools in developing treatments for neurological disorders and cancer.

Advances in high-throughput screening (HTS) technologies have enabled rapid identification of hits that can be optimized into lead compounds. 4-Butoxybenzofuran-6-carboxylicacid has been employed as a key intermediate in several HTS campaigns targeting enzyme inhibition and receptor binding assays. Its structural features allow it to interact with diverse biological targets, making it a versatile tool for drug discovery pipelines. Several academic and industrial groups have reported novel derivatives synthesized from this scaffold that show promise in preclinical models.

The synthesis of 4-butoxybenzofuran-6-carboxylicacid can be achieved through multiple routes, including cyclization reactions involving phenolic precursors and butanol derivatives under controlled conditions. Recent innovations in green chemistry have led to more sustainable synthetic methods that minimize waste and energy consumption without compromising yield or purity. These advancements are critical for large-scale production and ensure compliance with regulatory standards required for pharmaceutical applications.

In conclusion, 4-butoxybenzofuran-6-carboxylicacid (CAS No. 1291493-63-4) represents a structurally fascinating compound with significant potential in chemical biology and drug development. Its unique combination of electronic and steric properties makes it an invaluable scaffold for designing novel bioactive molecules. With ongoing research exploring its applications in therapeutic areas such as oncology, inflammation, and metabolic diseases, 4-butoxybenzofuran-6-carboxylicacid is poised to play a pivotal role in future medical advancements.